Cas no 1536950-06-7 (6-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine)

6-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine structure
1536950-06-7 structure
Product Name:6-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine
CAS No:1536950-06-7
MF:C8H6F3N3
MW:201.148551464081
MDL:MFCD22076853
CID:4604609
PubChem ID:82530301
Update Time:2024-11-04

6-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine
    • 3-Amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine
    • FCH1597190
    • PC300776
    • SY039873
    • AX8275080
    • MFCD22076853
    • DB-186117
    • AC2114
    • AC-29840
    • 1536950-06-7
    • CS-0092176
    • AS-8055
    • 6-(Trifluoromethyl)-imidazo[1,2-a]pyridin-3-amine
    • AKOS022836269
    • MDL: MFCD22076853
    • Inchi: 1S/C8H6F3N3/c9-8(10,11)5-1-2-7-13-3-6(12)14(7)4-5/h1-4H,12H2
    • InChI Key: WQEGTXNEQKNPIY-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=NC=C(N)N2C=1)(F)F

Computed Properties

  • Exact Mass: 201.05138169g/mol
  • Monoisotopic Mass: 201.05138169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.3
  • XLogP3: 2.3

6-(Trifluoromethyl)imidazo[1,2-a]pyridin-3-amine Pricemore >>

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